Cas no 873-27-8 (3,4-Dimethylpyridin-2-amine hydrochloride)

• Product Name: 3,4-Dimethylpyridin-2-amine hydrochloride
• CAS No: 873-27-8
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 1088702
• PubChem ID: 21424895
• Update Time: 2025-04-24

3,4-Dimethylpyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylpyridin-2-amine hydrochloride
• 873-27-8
• MFCD22053883
• Y10702
• 3,4-Dimethylpyridin-2-amine--hydrogen chloride (1/1)
• DTXSID80613632
• 3,4-DIMETHYLPYRIDIN-2-AMINE HCL
• 3,4-Dimethylpyridin-2-aminehydrochloride
• EN300-7422090
• SB76685
• 3,4-dimethylpyridin-2-amine;hydrochloride
• SCHEMBL11719745
• Z3241253461

• Inchi： 1S/C7H10N2.ClH/c1-5-3-4-9-7(8)6(5)2;/h3-4H,1-2H3,(H2,8,9);1H
• InChI Key： OIXCRKJDNGFHHP-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(C)=C(C)C=1N

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3,4-Dimethylpyridin-2-amine hydrochloride

3,4-Dimethylpyridin-2-amine Hydrochloride (CAS No. 873-27-8): A Comprehensive Guide

3,4-Dimethylpyridin-2-amine hydrochloride (CAS No. 873-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 3,4-dimethyl-2-aminopyridine hydrochloride, is a derivative of pyridine, a heterocyclic aromatic compound. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 3,4-dimethylpyridin-2-amine HCl applications and 873-27-8 synthesis methods, highlighting its importance in modern chemistry.

The chemical structure of 3,4-Dimethylpyridin-2-amine hydrochloride features a pyridine ring substituted with two methyl groups at the 3 and 4 positions and an amino group at the 2 position, which is protonated as a hydrochloride salt. This configuration enhances its solubility in water and other polar solvents, making it highly versatile for laboratory and industrial use. The compound's molecular formula is C₇H₁₀N₂·HCl, and it typically appears as a white to off-white crystalline powder. Its stability under standard conditions and compatibility with various reaction environments contribute to its widespread use.

One of the most searched topics related to 3,4-Dimethylpyridin-2-amine hydrochloride is its role in pharmaceutical intermediates. This compound serves as a key building block in the synthesis of drugs targeting neurological and cardiovascular diseases. For instance, it is utilized in the development of kinase inhibitors, which are pivotal in cancer therapy. The growing demand for precision medicine and targeted drug delivery systems has further amplified interest in this compound, as researchers explore its potential in creating more effective and safer therapeutics.

In addition to its pharmaceutical applications, 3,4-Dimethylpyridin-2-amine hydrochloride is also employed in agrochemical research. Its derivatives are investigated for their herbicidal and pesticidal properties, addressing the global need for sustainable agricultural solutions. With the increasing focus on green chemistry and eco-friendly pesticides, this compound is being studied for its ability to degrade into non-toxic byproducts, minimizing environmental impact. Such applications align with the United Nations' Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

The synthesis of 3,4-Dimethylpyridin-2-amine hydrochloride typically involves the reaction of 2-amino-3,4-dimethylpyridine with hydrochloric acid. This process is optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical industries. Researchers often look for 873-27-8 synthesis protocols and optimization techniques to improve efficiency and reduce costs. Advances in catalytic methods and solvent-free reactions have further enhanced the appeal of this compound in large-scale production.

From a market perspective, the demand for 3,4-Dimethylpyridin-2-amine hydrochloride is expected to grow steadily, driven by its expanding applications in drug discovery and agrochemical innovation. Market analysts highlight the compound's role in the biopharmaceutical sector, where it is used to develop novel therapies for chronic diseases. Additionally, the rise of contract research organizations (CROs) and custom synthesis services has created new opportunities for suppliers and manufacturers of this compound, catering to the diverse needs of global clients.

Safety and handling of 3,4-Dimethylpyridin-2-amine hydrochloride are critical considerations for laboratory and industrial settings. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from direct sunlight—are recommended to maintain its stability. Users frequently search for 873-27-8 safety data sheets (SDS) and handling guidelines to ensure compliance with occupational health and safety standards. These resources provide essential information on personal protective equipment (PPE) and emergency procedures.

In conclusion, 3,4-Dimethylpyridin-2-amine hydrochloride (CAS No. 873-27-8) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and beyond. Its structural versatility, coupled with ongoing research into its derivatives, positions it as a valuable asset in the chemical industry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. For those seeking high-quality 3,4-dimethylpyridin-2-amine HCl, partnering with reputable suppliers ensures access to premium-grade materials for research and development.